Cas no 88226-92-0 (4-Pentenenitrile, 2-(1-methylethenyl)-)

• Product Name: 4-Pentenenitrile, 2-(1-methylethenyl)-
• CAS No: 88226-92-0
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 640545
• PubChem ID: 71409857
• Update Time: 2025-04-19

4-Pentenenitrile, 2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenenitrile, 2-(1-methylethenyl)-
• 2-prop-1-en-2-ylpent-4-enenitrile
• 88226-92-0
• 2-(Prop-1-en-2-yl)pent-4-enenitrile
• DTXSID10829562

• Inchi： 1S/C8H11N/c1-4-5-8(6-9)7(2)3/h4,8H,1-2,5H2,3H3
• InChI Key： YQBPZMVCAJIZJA-UHFFFAOYSA-N
• SMILES： N#CC(C(=C)C)CC=C

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų